3-fluoro-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-5-methylbenzamide

• IUPAC Name: 3-fluoro-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-5-methylbenzamide
• InChI: InChI=1S/C17H16FNO2/c1-10-6-12(8-13(18)7-10)17(21)19-16-14-5-3-2-4-11(14)9-15(16)20/h2-8,15-16,20H,9H2,1H3,(H,19,21)/t15-,16+/m1/s1
• InChI Key: GNFPZKUBQGCDFZ-CVEARBPZSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)F)C(=O)NC2C(CC3=CC=CC=C23)O
• Isomeric SMILES: CC1=CC(=CC(=C1)F)C(=O)N[C@@H]2[C@@H](CC3=CC=CC=C23)O
• Molecular Formula: C17H16FNO2
• Molecular Weight: 285.31 g/mol

Description

3-fluoro-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-5-methylbenzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a selective agonist of the dopamine D2 receptor, which makes it a promising tool for studying the role of dopamine in various physiological and pathological processes.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-5-methylbenzamide involves binding to the dopamine D2 receptor and activating it. This leads to an increase in intracellular cAMP levels, which in turn activates downstream signaling pathways. The activation of the dopamine D2 receptor is known to modulate the release of neurotransmitters such as dopamine, glutamate, and GABA, which can have a wide range of effects on neuronal activity and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-fluoro-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-5-methylbenzamide are complex and depend on the specific experimental conditions. In general, activation of the dopamine D2 receptor by this compound can lead to changes in neuronal activity, neurotransmitter release, and synaptic plasticity. It can also modulate the activity of other neurotransmitter systems, such as the glutamatergic and GABAergic systems. The physiological effects of this compound are still being studied, but it is thought to have potential therapeutic applications in the treatment of addiction, schizophrenia, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-5-methylbenzamide in lab experiments is its high selectivity for the dopamine D2 receptor. This allows researchers to specifically target this receptor and study its effects without interfering with other signaling pathways. Another advantage is its high potency, which means that small amounts of the compound can be used to achieve significant effects. However, one limitation of this compound is its relatively short half-life, which can make it difficult to study its long-term effects in vivo. It is also important to note that this compound should be used with caution in experiments involving live animals, as it can have potential side effects.

Future Directions

There are several future directions for research on 3-fluoro-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-5-methylbenzamide. One direction is to study its effects on other dopamine receptor subtypes, such as the D1 receptor. Another direction is to investigate its potential therapeutic applications in the treatment of addiction, schizophrenia, and Parkinson's disease. It may also be useful to study the long-term effects of this compound on neuronal activity and behavior, as well as its potential side effects. Finally, it may be possible to develop new compounds based on the structure of 3-fluoro-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-5-methylbenzamide that have improved pharmacological properties and therapeutic potential.

Synthesis Methods

The synthesis of 3-fluoro-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-5-methylbenzamide involves several steps. First, 5-methyl-2-nitrobenzoic acid is reacted with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 1,2,3,4-tetrahydro-1-naphthol in the presence of a base to form the indane derivative. Finally, the indane derivative is reacted with 3-fluorobenzoyl chloride to yield the desired product. The synthesis method has been reported in several research papers and is considered to be reliable and reproducible.

Scientific Research Applications

3-fluoro-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-5-methylbenzamide has several potential applications in scientific research. As a selective agonist of the dopamine D2 receptor, it can be used to study the role of dopamine in various physiological and pathological processes. For example, it can be used to investigate the mechanisms underlying addiction, schizophrenia, and Parkinson's disease. It can also be used to study the effects of dopamine on learning and memory, motivation, and reward processing.